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Compound of Interest

Compound Name:
Methyl 2-hydroxy-5-

methoxybenzoate

Cat. No.: B1350969 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of Methyl 2-hydroxy-5-
methoxybenzoate

Introduction
Methyl 2-hydroxy-5-methoxybenzoate (CAS No. 2905-82-0) is a substituted aromatic ester,

often known by synonyms such as Methyl 5-methoxysalicylate or 2-Hydroxy-5-methoxybenzoic

acid methyl ester.[1][2][3] With the molecular formula C₉H₁₀O₄ and a molecular weight of

approximately 182.17 g/mol , this compound serves as a useful intermediate and research

chemical.[1][2][4] Its utility in various scientific applications necessitates a thorough

understanding of its safety profile and potential hazards to ensure the protection of

researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of the safety and hazards associated

with Methyl 2-hydroxy-5-methoxybenzoate. Moving beyond a simple recitation of data, it

synthesizes information from authoritative sources to explain the causality behind safety

protocols, empowering laboratory personnel to conduct informed risk assessments and

establish a culture of safety.

Hazard Identification and GHS Classification
The primary hazards associated with Methyl 2-hydroxy-5-methoxybenzoate are irritant in

nature. According to the Globally Harmonized System (GHS) of Classification and Labelling of
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Chemicals, it is classified as a substance that requires caution to prevent direct contact.[1] The

aggregated GHS information from multiple notifications to the ECHA C&L Inventory provides a

consistent hazard profile.[1]

Table 1: GHS Classification Summary

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation

! (Exclamation

Mark)
Warning

Serious Eye

Damage/Eye

Irritation

2 / 2A

H319: Causes

serious eye

irritation

! (Exclamation

Mark)
Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

! (Exclamation

Mark)
Warning

Source: PubChem, TCI Chemicals, MedChemExpress[1][5][6]

Expert Interpretation:

Skin Irritation (Category 2): This classification indicates that direct contact with the substance

is likely to cause inflammation, redness, or itching. The mechanism is typical of phenolic

esters, which can interact with proteins and lipids in the epidermis, disrupting cellular

integrity. This necessitates the mandatory use of protective gloves.

Serious Eye Irritation (Category 2/2A): This is a significant risk. Exposure to the eyes can

cause substantial, but reversible, damage. The crystalline or powder form of the compound

increases the risk of mechanical abrasion in addition to chemical irritation.[5] This hazard

underscores the absolute requirement for safety glasses or goggles.[5][6]

Respiratory Irritation (Category 3): As a solid powder at room temperature, the primary route

of respiratory exposure is through the inhalation of airborne dust particles during handling
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(e.g., weighing, transferring).[5] These particles can deposit in the upper respiratory tract,

causing irritation and discomfort. This risk dictates that the material should be handled within

a local exhaust ventilation system, such as a chemical fume hood.[6]

Physicochemical Properties and Their Influence on
Safety
Understanding the physical properties of a chemical is fundamental to anticipating its behavior

and managing risks effectively.

Table 2: Key Physicochemical Properties

Property Value Implication for Safety

Physical State Solid, Crystal - Powder at 20°C

High potential for dust

generation. Inhalation is a

primary exposure route.

Appearance White to almost white
Spills may be difficult to see on

light-colored surfaces.

Melting Point 56°C

Will melt into a liquid if heated

slightly above typical ambient

temperatures, changing its spill

and contact hazard profile.

Boiling Point
174°C @ 1.6 kPa / 280.3°C @

standard pressure

Low volatility at room

temperature, but heating will

generate vapors.

Flash Point 109.8°C

Classified as a combustible

solid. While not highly

flammable, it can ignite if

exposed to a source of ignition

at elevated temperatures.

Source: TCI Chemicals, Biosynth[3][5]
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The solid nature of this compound is the most critical factor in its safety profile. Unlike volatile

liquids, the primary risk is not from vapor inhalation at room temperature, but from the

aerosolization of fine dust. All handling procedures must be designed with dust mitigation as a

central goal.

Toxicological Profile
The toxicological data for Methyl 2-hydroxy-5-methoxybenzoate is primarily derived from its

GHS classification, which is based on aggregated data from suppliers.

Acute Toxicity: While some related salicylate compounds are listed as "Harmful if swallowed"

(Acute Toxicity, Oral, Category 4), the data for this specific isomer is not consistently reported

under this classification.[7][8] Therefore, it is prudent to treat the substance as potentially

harmful if ingested and to prevent oral contact by following strict hygiene measures.[5]

Dermal and Ocular Effects: As established, the compound is a confirmed skin and serious

eye irritant.[1][5] Prolonged or repeated skin contact may lead to dermatitis.

Respiratory Effects: The substance may cause irritation to the nose, throat, and lungs upon

inhalation of dust.[1]

Data Gaps: For many specialized research chemicals, comprehensive toxicological studies

are not always available. There is no readily accessible public data on the chronic toxicity,

carcinogenicity, mutagenicity, or reproductive toxicity of Methyl 2-hydroxy-5-
methoxybenzoate. In the absence of such data, a conservative approach is warranted. All

chemical products should be treated with the recognition of "having unknown hazards and

toxicity."[5]

Risk Assessment and Mitigation Workflow
A systematic approach to risk assessment is essential before any work with this compound

begins. The following workflow provides a logical framework for ensuring safety.
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Caption: Risk Assessment Workflow for Handling Hazardous Powders.
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This workflow emphasizes a hierarchical approach to controls. The causality is clear: because

the compound is a dusty irritant, the most reliable control (Engineering) is implemented first.

Administrative controls and PPE serve as essential secondary and tertiary layers of protection,

respectively.

Standard Operating Procedures for Safe Handling
The following protocols are based on the identified hazards and are designed to minimize

exposure.

Engineering Controls
Primary Containment: All weighing and transfer operations involving the powder must be

conducted in a certified chemical fume hood, a glove box, or a powder containment booth

with local exhaust ventilation (LEV).[5][6] This is the most critical step to prevent respiratory

exposure.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[6]

Personal Protective Equipment (PPE)
A risk assessment should guide the final selection of PPE, but the following provides a baseline

for handling Methyl 2-hydroxy-5-methoxybenzoate.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Specification

Hands Protective Gloves

Chemically resistant gloves

(e.g., nitrile) should be worn.

Inspect for tears or holes

before each use.

Eyes/Face
Safety Goggles with Side-

Shields

Must be worn at all times. If

there is a splash hazard, a

face shield should be worn in

addition to goggles.[5]

Skin/Body Laboratory Coat

A full-length lab coat should be

kept fastened to protect skin

and clothing.

Respiratory Dust Respirator

Required if work cannot be

conducted within a fume hood

or LEV. Follow local and

national regulations for

respirator use.[5]

Administrative and Hygiene Protocols
Designated Areas: Clearly demarcate the areas where this chemical is stored and handled.

Handling: Avoid all personal contact, including inhalation.[9] Do not eat, drink, or smoke in

the laboratory.[6][9]

Hygiene: Wash hands and face thoroughly with soap and water after handling the compound

and before leaving the work area.[5]

Clothing: Contaminated work clothes should be removed and laundered separately before

reuse.[5][9]

Storage and Incompatibility
Conditions: Store in a tightly closed container in a cool, dry, dark, and well-ventilated area.[5]

[9]
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Incompatible Materials: Store away from strong oxidizing agents.[5][10]

Spill and Emergency Procedures
Minor Spills (Powder):

Evacuate non-essential personnel and ensure the area is well-ventilated.

Wear all required PPE, including respiratory protection if needed.

Avoid actions that create dust (e.g., dry sweeping).

Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).[9]

Carefully sweep or scoop the material into a labeled, sealable container for chemical

waste.[9][10]

Clean the spill area with a damp cloth or sponge, and decontaminate the surface.

Dispose of all contaminated materials as hazardous waste.

First Aid:

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[5] Remove

contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention.[5][6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.[5][6]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable

for breathing. If symptoms persist, seek medical attention.[5][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you

feel unwell.[5][6]

Disposal Considerations
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Disposal of Methyl 2-hydroxy-5-methoxybenzoate and any contaminated materials must be

handled as hazardous waste. Chemical waste generators are responsible for determining the

correct waste classification and must consult and comply with all applicable local, regional, and

national regulations to ensure complete and accurate classification and disposal.[6][10] Do not

empty into drains or release into the environment.[10]

Conclusion
Methyl 2-hydroxy-5-methoxybenzoate is a valuable research chemical with a well-defined,

though limited, hazard profile. Its primary risks are as a skin, eye, and respiratory irritant in its

solid powder form. A robust safety protocol, founded on a hierarchy of controls, is essential for

its use. The cornerstone of safe handling is the prevention of dust generation and inhalation

through the mandated use of engineering controls like a chemical fume hood. This, combined

with appropriate PPE and strict hygiene practices, provides a self-validating system for

protecting the health and safety of laboratory professionals. Always treat compounds with

incomplete toxicological data with a high degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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